Cas no 17422-71-8 (6-Ethyl-4-methyl-2H-pyran-2-one)

6-Ethyl-4-methyl-2H-pyran-2-one structure
17422-71-8 structure
Product Name:6-Ethyl-4-methyl-2H-pyran-2-one
CAS No:17422-71-8
MF:C8H10O2
MW:138.163802623749
CID:122335
PubChem ID:13758629
Update Time:2025-04-18

6-Ethyl-4-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-4-methyl-2H-pyran-2-one
    • 2H-Pyran-2-one,6-ethyl-4-methyl-
    • 6-ETHYL-4-METHYL-PYRAN-2-ONE
    • 6-ethyl-4-methylpyran-2-one
    • 2H-Pyran-2-one,6-ethyl-4-methyl
    • 5-hydroxy-3-methyl-hepta-2c,4t-dienoic acid-lactone
    • 5-Hydroxy-3-methyl-hepta-2c,4t-diensaeure-lacton
    • 6-ethyl-2-methyl-2H-pyran-2-one
    • 6-Ethyl-4-methyl-<2>pyron
    • 17422-71-8
    • CHEMBL2252916
    • DTXSID70548560
    • SCHEMBL11854129
    • AKOS006331316
    • 3BETA-ACETOXYBETULINICACID
    • DTXCID50499344
    • DB-369297
    • Inchi: 1S/C8H10O2/c1-3-7-4-6(2)5-8(9)10-7/h4-5H,3H2,1-2H3
    • InChI Key: OOJGOOZLZPDSGU-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C=C1CC)=O

Computed Properties

  • Exact Mass: 138.06800
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 1.51060

6-Ethyl-4-methyl-2H-pyran-2-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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